![molecular formula C8H15Cl2N3OS B1378621 2-amino-N-(1,3-thiazol-2-yl)pentanamide dihydrochloride CAS No. 1423023-92-0](/img/structure/B1378621.png)
2-amino-N-(1,3-thiazol-2-yl)pentanamide dihydrochloride
Overview
Description
“2-amino-N-(1,3-thiazol-2-yl)pentanamide dihydrochloride” is a chemical compound with the CAS Number: 1423023-92-0 . It has a molecular weight of 272.2 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H13N3OS.2ClH/c1-2-3-6(9)7(12)11-8-10-4-5-13-8;;/h4-6H,2-3,9H2,1H3,(H,10,11,12);2*1H . This code provides a standard way to encode the compound’s molecular structure.
Physical And Chemical Properties Analysis
The compound is a powder and is stored at room temperature . It has a molecular weight of 272.2 .
Scientific Research Applications
Anticancer Activity
Thiazole derivatives have been studied for their potential in treating cancer. They have shown promise in lowering blood pressure and treating infections, with some derivatives proven to inhibit bacterial pathogens . Additionally, certain thiazole compounds have demonstrated cytotoxicity activity on human tumor cell lines, indicating their potential as antitumor agents .
Anti-Diabetic Agents
Novel bi-heterocycles containing thiazole structures have been synthesized and evaluated for their anti-diabetic properties. These compounds could serve as valuable agents in the treatment of diabetes .
Anti-Inflammatory Activity
Some thiazole derivatives have shown fair COX-2 inhibitory activity, comparable to selective COX-2 inhibitors like celecoxib, suggesting their use as anti-inflammatory drugs .
Antifungal Activity
Thiazole compounds have been synthesized and screened for their antifungal activity, indicating their potential use in treating fungal infections .
Development of New Therapeutic Agents
Thiazole derivatives are being developed for their therapeutic potential. Studies involve synthesizing new derivatives and analyzing their structure through methods like X-ray diffraction to understand their interactions and efficacy .
Safety and Hazards
Mechanism of Action
Target of Action
Thiazole derivatives have been associated with diverse biological activities , suggesting that the compound may interact with multiple targets.
Mode of Action
Thiazole derivatives have been known to exhibit significant analgesic and anti-inflammatory activities , which suggests that this compound may interact with its targets to modulate these biological responses.
Biochemical Pathways
Given the reported biological activities of thiazole derivatives , it can be inferred that the compound may influence pathways related to pain perception and inflammation.
Result of Action
Thiazole derivatives have been associated with analgesic and anti-inflammatory effects , suggesting that this compound may exert similar effects at the molecular and cellular levels.
properties
IUPAC Name |
2-amino-N-(1,3-thiazol-2-yl)pentanamide;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3OS.2ClH/c1-2-3-6(9)7(12)11-8-10-4-5-13-8;;/h4-6H,2-3,9H2,1H3,(H,10,11,12);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FAYRKKLFBBENCS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C(=O)NC1=NC=CS1)N.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15Cl2N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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